Cas no 167631-58-5 (3-Iodo-1H-indole-2-carboxylic acid)

3-Iodo-1H-indole-2-carboxylic acid structure
167631-58-5 structure
Product Name:3-Iodo-1H-indole-2-carboxylic acid
CAS No:167631-58-5
MF:C9H6INO2
MW:287.053914546967
MDL:MFCD06657947
CID:135321
PubChem ID:2761160
Update Time:2025-07-28

3-Iodo-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-indole-2-carboxylic acid
    • 1H-Indole-2-carboxylicacid, 3-iodo-
    • 3-IODOINDOLE-2-CARBOXYLIC ACID
    • 1H-Indole-2-carboxylicacid,3-iodo
    • DTXSID60375589
    • AS-8357
    • EN300-152620
    • 1H-Indole-2-carboxylic acid, 3-iodo-
    • AT33387
    • FT-0709903
    • CS-0448015
    • SCHEMBL2724876
    • AKOS015912265
    • MFCD06657947
    • Z1269193943
    • 3-IODOINDOLE-2-CARBOXYLICACID
    • 167631-58-5
    • DB-064652
    • MDL: MFCD06657947
    • Inchi: 1S/C9H6INO2/c10-7-5-3-1-2-4-6(5)11-8(7)9(12)13/h1-4,11H,(H,12,13)
    • InChI Key: BKUHHQRXJHGQCF-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)O)NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 286.94400
  • Monoisotopic Mass: 286.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Density: 2.103
  • Boiling Point: 463.8°C at 760 mmHg
  • Flash Point: 234.3°C
  • Refractive Index: 1.8
  • PSA: 53.09000
  • LogP: 2.47070

3-Iodo-1H-indole-2-carboxylic acid Pricemore >>

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